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Ethyl 2-aminothiazole-5-
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An In-depth Technical Guide to Ethyl 2-aminothiazole-5-carboxylate

Abstract

Ethyl 2-aminothiazole-5-carboxylate is a heterocyclic compound featuring a core thiazole
ring substituted with an amino group and an ethyl carboxylate group. It serves as a crucial
building block and intermediate in organic synthesis, particularly within the pharmaceutical and
agrochemical industries.[1][2][3] Its derivatives have shown a wide range of biological activities,
including potential as antimicrobial, anti-inflammatory, antidiabetic, and anticancer agents.[1][4]
[5][6] This document provides a comprehensive overview of its fundamental chemical and
physical properties, synthesis protocols, reactivity, and key applications, intended for
researchers and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

Ethyl 2-aminothiazole-5-carboxylate is typically a white to pale brown solid.[2][4][7] It is
generally soluble in polar organic solvents and slightly soluble or insoluble in water.[1][4] The
core properties are summarized in the table below.
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Property Value Source(s)
ethyl 2-amino-1,3-thiazole-5-

IUPAC Name [1]
carboxylate
2-Amino-5-

Synonyms (ethoxycarbonyl)thiazole, Ethyl  [1][2]
2-amino-5-thiazolecarboxylate

CAS Number 32955-21-8 [1][2][8]

Molecular Formula CeHsN202S [1112][8]

Molecular Weight 172.21 g/mol [1][2]181[9]
White to yellow or light brown

Appearance [21[4][7]
crystal/powder

] ] 152-163 °C (may vary with

Melting Point ] [21[81[9]
purity)

Boiling Point ~308.0 °C (Predicted) [4107119]

Density ~1.34-1.4 g/cm3 (Predicted) [419]

Purity 297-98% (by HPLC) [2][8]

Storage 0-8°C [2][4]18]

SMILES CCOC(=0)C1=CN=C(S1)N [1]18]
VNZXERIGKZNEKB-

InChl Key [1]8]

UHFFFAOYSA-N

Spectroscopic Data

Characterization of Ethyl 2-aminothiazole-5-carboxylate is typically performed using

standard spectroscopic methods like NMR, IR, and Mass Spectrometry.[1][5]
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Technique Data Source(s)

UV-Vis (in EtOH) Amax: 299 nm [417

Spectra are used for structural
H NMR, 3C NMR o [51[10]
confirmation.

Used to confirm molecular
Mass Spectrometry weight and fragmentation [5]

patterns.

Spectra are recorded to
Infrared (IR) ) ] ] [5]
identify functional groups.

Synthesis and Reactivity
Synthesis Protocols

The synthesis of Ethyl 2-aminothiazole-5-carboxylate often follows variations of the
Hantzsch thiazole synthesis. A common and efficient one-pot method involves the reaction of
an alpha-halo carbonyl compound (or a precursor) with thiourea.

Representative Experimental Protocol (One-Pot Method): This protocol is a composite of
similar methods described in the literature.[5][11]

o Halogenation: A solution of ethyl 3-ethoxyacrylate (1.0 eq) is prepared in a mixed solvent
system, such as water/dioxane or water/THF.[5][11] The mixture is cooled to a low
temperature (e.g., -10 °C to 0 °C).

e N-bromosuccinimide (NBS) (1.1-1.2 eq) is added slowly to the solution to form the alpha-
bromo intermediate in situ. The reaction is stirred at room temperature for 1-2 hours.[5][11]

e Cyclization: Thiourea (1.0 eq) is added to the reaction mixture. The entire mixture is then
heated to 80 °C and maintained for 1-2 hours to facilitate the cyclization and formation of the
thiazole ring.[5][11]

o Work-up and Isolation: The solution is cooled to room temperature. A base, such as aqueous
ammonia, is added to adjust the pH, causing the product to precipitate.[5][11]
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e The resulting solid is collected by filtration, washed thoroughly with water, and dried under a
vacuum to yield the final product, Ethyl 2-aminothiazole-5-carboxylate.[5][11]

Start Reagents
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Add NBS
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Caption: General workflow for the one-pot synthesis of Ethyl 2-aminothiazole-5-carboxylate.
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Chemical Reactivity

The molecule's reactivity is dictated by its three primary functional groups: the amino group, the
ethyl ester, and the thiazole ring itself.

e Nucleophilic Amino Group: The 2-amino group is nucleophilic and can readily participate in
reactions with various electrophiles, such as acylation, alkylation, and condensation with
aldehydes or ketones to form Schiff bases or other derivatives.[1] This reactivity is
fundamental to its use as a scaffold in drug synthesis.

o Ester Group: The ethyl ester can be hydrolyzed under acidic or basic conditions to the
corresponding carboxylic acid. This acid can then be activated and coupled with amines to
form amides, a key step in the synthesis of drugs like Dasatinib.[10]

o Condensation Reactions: The compound can undergo condensation reactions, for instance,
with aldehydes or ketones, leading to more complex heterocyclic systems.[1]

Applications in Research and Drug Development

Ethyl 2-aminothiazole-5-carboxylate is not typically an active pharmaceutical ingredient (API)
itself but is a highly valued intermediate.[1][2]

o Anticancer Drug Development: It is a key building block for the synthesis of kinase inhibitors.
[5] A prominent example is its use in the synthesis of Dasatinib, a potent inhibitor used to
treat chronic myeloid leukemia.[10] Its derivatives have shown significant anti-proliferative
effects against various cancer cell lines.[1][6]

e Antimicrobial Agents: The 2-aminothiazole scaffold is present in numerous compounds with
demonstrated efficacy against various bacterial strains.[1][5]

» Other Pharmaceutical Research: Derivatives are explored as dual-action antidiabetic agents
(glycogen phosphorylase inhibitors), anti-inflammatory agents, and treatments for
hypertension and allergies.[4][5]

o Agrochemicals: It serves as an intermediate in the formulation of fungicides and herbicides,
contributing to the development of crop protection products with improved selectivity.[2]
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Caption: Role as an intermediate in the synthesis of complex pharmaceutical agents.

Safety and Handling

While a comprehensive toxicological profile is not widely published, standard laboratory
precautions should be taken when handling Ethyl 2-aminothiazole-5-carboxylate.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8][12]

+ Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area.
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o Storage: Store in a cool, dry place, typically between 2-8°C, in a tightly sealed container.[2]

[8]

e Hazards: May cause skin and serious eye irritation. May be harmful if swallowed.[12][13]

Conclusion

Ethyl 2-aminothiazole-5-carboxylate is a versatile and valuable heterocyclic compound. Its
well-defined physical and chemical properties, combined with its accessible synthesis and
specific reactivity, make it an indispensable starting material for the development of a wide
array of biologically active molecules. Its established role in the synthesis of important
anticancer drugs underscores its significance to the fields of medicinal chemistry and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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